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Introduction to Hydraulic Fracturing in Shale Gas
Reservoirs

Hydraulic fracturing is an essential well stimulation technique for the economic extraction of
natural gas from low-permeability shale formations.[1][2] The process involves injecting a high-
pressure fluid—primarily water, mixed with sand (proppant) and chemical additives—into a
wellbore to create fractures in the rock.[3] These fractures serve as highly permeable conduits,
allowing natural gas to flow from the reservoir matrix into the well. Due to the extremely low
natural permeability of shale, extensive fracture networks are necessary to establish a large
contact area with the reservoir, which is critical for achieving commercial production rates.[4]

The design and optimization of hydraulic fracturing treatments are complex processes that
depend on a thorough understanding of reservoir characteristics, geomechanics, and fluid
dynamics.[5] This involves creating complex fracture networks, often by leveraging and
connecting with pre-existing natural fractures.[6] The ultimate goal is to create a stimulated
reservoir volume (SRV) with enhanced permeability that maximizes gas recovery.[6] Modeling
and simulation are indispensable tools for predicting fracture propagation, optimizing treatment
parameters, and forecasting well productivity.[4][7]

Key Design Parameters for Hydraulic Fracturing

The effectiveness of a hydraulic fracturing treatment is governed by a set of interrelated design
parameters. These parameters must be carefully selected based on specific reservoir
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conditions to maximize the stimulated reservoir volume and fracture conductivity. The primary
and secondary factors affecting shale gas seepage include fracture half-length, width,
permeability, and spacing.[8]

© 2025 BenchChem. All rights reserved. 2/15 Tech Support


https://www.researchgate.net/publication/363361219_Hydraulic_Fracture_Parameter_Optimization_of_Shale_Gas_Reservoir_Based_on_Orthogonal_Test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Typical Range /

Significance in

Parameter Description . .
Units Design
The length of a single Determines the extent
fracture wing of the stimulated area
Fracture Half-Length extending from the 100 -300 m and the reservoir

wellbore into the

reservoir.

volume contacted by
the fracture.[8]

Fracture Conductivity

A measure of how
easily fluid can flow
through the propped
fracture. It is the 100 - 1,000 md-ft
product of proppant

pack permeability and

fracture width.

High conductivity is
crucial for transporting
gas to the wellbore
with minimal pressure
drop.[6] Insufficient
conductivity can
create a bottleneck,
limiting well

production.[3]

The distance between

adjacent hydraulic

Optimizing spacing is
critical to avoid stress
interference between

fractures, which can

Fracture Spacing fractures created 25-100 ft ) )
] hinder propagation
along a horizontal o
and lead to inefficient
wellbore. ] ]
reservoir drainage.[6]
[9]
Alarger SRV
generally correlates
The total volume of o o
] with higher initial
] ] the reservoir that has ]
Stimulated Reservoir ) N ] production rates and
its permeability Varies (m3) ) ]
Volume (SRV) ultimate recovery. It is
enhanced by the
a key parameter for
fracture network. '
evaluating treatment
effectiveness.[6]
Fracturing Fluid The resistance of the Varies (cP) Affects fracture
Viscosity fracturing fluid to flow. geometry (width and
length) and the fluid's
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ability to transport
proppant deep into the

fractures.[3]

Determines the final

b . The amount of 0 -5 PPA (Pounds propped width of the
roppan . .
) proppant mixed into Proppant Added per fracture and,
Concentration ] ] ]
the fracturing fluid. Gallon) consequently, its
conductivity.[10]
A higher injection rate
i generally leads to the
The volumetric rate at ) )
. ) creation of wider
o which the fracturing 20 - 40 BPM (Barrels
Injection Rate o ) ) fractures and can
fluid is pumped into Per Minute) )
overcome fluid leak-
the well.

off into the formation.
[10]

Hydraulic Fracturing Modeling Approaches

Modeling is a critical component of hydraulic fracturing design, used to predict fracture
geometry and its effect on well productivity. Models range in complexity, from simplified two-
dimensional representations to fully three-dimensional numerical simulators that account for
complex interactions between the hydraulic fracture, natural fractures, and the reservoir.
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Model Type

Description

Key Assumptions
& Capabilities

Primary Output

2D Models (PKN,
KGD)

Simplified models
assuming a constant
fracture height (KGD)
or elliptical shape
(PKN).

Assume

homogeneous and

elastic rock formation.

Useful for initial
estimations and

sensitivity analysis.[8]

Fracture length and
width.

Pseudo-3D (P-3D)
Models

Account for vertical
fracture growth by
assuming fluid flow is
primarily one-
dimensional along the
length and
incorporating a 2D
solution for height
growth at each cross-

section.

Considers stress
variations in layered
formations. More
realistic than 2D

models.

Fracture length, width,
and height.

Fully 3D / Planar 3D
Models

Numerically solve the
full set of 3D
equations for fluid
flow, rock deformation,
and fracture

propagation.

Can model complex
fracture geometries
and interactions in
heterogeneous
reservoirs.
Computationally

intensive.[5]

Detailed 3D fracture
geometry and

proppant distribution.

Discrete Fracture
Network (DFN)
Models

Explicitly model a
network of natural and
hydraulic fractures to
simulate flow in the

stimulated reservoir.

Incorporates the
‘cubic law' for fracture
flow and Darcy's law
for matrix flow.[11]
Key for reservoirs
where natural
fractures are

dominant.

Production forecast,
pressure distribution,
and fluid flow paths.
[11]
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Dual-Porosity/Dual-
Permeability Models

Represent the
fractured reservoir as
two overlapping
continua: the matrix
and the fracture

network.

Assumes pseudo-
steady state or
transient flow between
matrix and fractures.
Captures the global
effect of a dense
fracture network
without modeling each

fracture explicitly.[6]

Reservoir-scale
simulation of
production and

pressure depletion.[6]

Unconventional
Fracture Model (UFM)

An advanced model
that incorporates
geomechanics, stress
shadowing, and
interaction with natural
fractures to simulate
complex fracture

network propagation.

[5]

Accounts for stress
field changes, rock
deformation, and fluid
flow in both the matrix
and the fracture
network.

Realistic simulation of
complex, multi-
branched fracture
networks.[5]

Visualizations
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Reservoir Characterization Fluid Characterization - Sensitivity & Optimization
(Cores, Logs, Seismic) (Rheology, Leak-off) (Vary Parameters)

Data Acquisition & Characterization

Iterate Design

Select Fracture Model Define Pumping Schedule Production Forecast
(DFN, UFM, P-3D) (Fluid, Proppant, Rate) (EUR, Rate Decline)

Design & Optimization

Simulate Fracture Propagation
(Geometry, Conductivity)

Economic Evaluation
(NPV, ROI)

Output & Evaluation

Reservoir Simulation
(Dual-Porosity, DFN)

Modeling & Simulation

Figure 1: Hydraulic Fracturing Design and Modeling Workflow

Click to download full resolution via product page

Caption: Workflow for hydraulic fracturing design, from initial data gathering to final economic
evaluation.

Protocols: Characterization for Hydraulic Fracturing

Accurate characterization of both the shale reservoir and the fracturing fluid is fundamental to a
successful fracturing design. The following protocols outline standard experimental procedures.
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Protocol 1: Characterization of Shale Reservoir

Properties
1.1: Pore Structure Analysis via Low-Temperature Nitrogen
Adsorption

Objective: To determine the specific surface area, pore volume, and pore size distribution of the
shale matrix, which control gas storage and flow.[12][13]

Materials and Equipment:

Shale core samples, crushed to 40-60 mesh size.

Sample tubes.

Gas adsorption analyzer (e.g., Micromeritics ASAP series or equivalent).

High-purity nitrogen and helium gas.

Vacuum pump and degassing station.

Analytical balance.

Liquid nitrogen.
Procedure:

o Sample Preparation: Crush the shale sample and sieve to obtain a particle size of 40-60
mesh. Accurately weigh approximately 1-2 grams of the sample into a sample tube.

e Degassing: Place the sample tube onto the degassing station of the analyzer. Heat the
sample under vacuum (e.g., at 110°C for 12 hours) to remove adsorbed moisture and other
contaminants from the pore surfaces.

e Analysis: Transfer the sample tube to the analysis port of the instrument. Immerse the tube
in a liquid nitrogen bath (77K).
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e Adsorption Isotherm: The instrument will automatically dose the sample with known amounts
of nitrogen gas at progressively increasing relative pressures (P/Po). The amount of gas
adsorbed at each pressure point is measured to generate the adsorption isotherm.

o Desorption Isotherm: Following full saturation, the instrument reduces the pressure in
decrements, measuring the amount of gas desorbed to generate the desorption isotherm.

o Data Interpretation:

o BET Method: Apply the Brunauer-Emmett-Teller (BET) theory to the adsorption data
(typically in the P/Po range of 0.05-0.35) to calculate the specific surface area of the
sample.[13]

o BJH Method: Apply the Barrett-Joyner-Halenda (BJH) model to the desorption branch of
the isotherm to determine the pore volume and pore size distribution.[13]

1.2: Mineral Composition Analysis via X-Ray Diffraction (XRD)

Objective: To identify and quantify the mineral composition of the shale, which dictates its
geomechanical properties (e.g., brittleness) and reactivity with fracturing fluids.

Materials and Equipment:

Shale sample, pulverized to a fine powder (<10 pm).

X-ray diffractometer.

Sample holder.

Micronizing mill.
Procedure:

o Sample Preparation: Pulverize a representative shale sample into a fine, homogeneous
powder using a micronizing mill.

e Mounting: Pack the powder into the sample holder, ensuring a flat, smooth surface that is
level with the holder's rim.
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 Instrument Setup: Place the sample holder into the XRD instrument. Configure the
instrument parameters, including the X-ray source (e.g., Cu Ka), voltage, current, and
scanning range (e.g., 26 from 3° to 70°).

o Data Acquisition: Initiate the scan. The instrument directs X-rays onto the sample and
measures the intensity of the reflected rays at different angles.

o Data Analysis: The resulting diffractogram (a plot of intensity vs. 20 angle) will show peaks
corresponding to the crystalline structures of the minerals present. Use mineral identification
software (e.g., based on the International Centre for Diffraction Data database) to match the
peaks and perform a quantitative analysis (e.g., using the Rietveld refinement method) to
determine the weight percentage of each mineral.

Protocol 2: Characterization of Hydraulic Fracturing
Fluids
2.1: Rheological Property Measurement

Objective: To determine the viscosity and viscoelastic properties of the fracturing fluid under
varying shear rates and temperatures, which govern fracture creation and proppant transport.
[14][15]

Materials and Equipment:

Fracturing fluid sample (base fluid, polymers, crosslinkers, etc.).

High-pressure, high-temperature (HPHT) rotational viscometer.

Mixing apparatus.

Heating/cooling system for the viscometer.
Procedure:

o Fluid Preparation: Prepare the fracturing fluid according to the design specifications,
ensuring all additives are fully hydrated and mixed.[14] For crosslinked fluids, prepare the
linear gel first.

© 2025 BenchChem. All rights reserved. 10/ 15 Tech Support


https://proceeding.researchsynergypress.com/index.php/cset/article/download/403/549/1464
https://www.osti.gov/servlets/purl/568285
https://proceeding.researchsynergypress.com/index.php/cset/article/download/403/549/1464
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Viscometer Setup: Calibrate the viscometer and set the desired temperature for the test.
Load the fluid sample into the viscometer's sample cell.

e Shear Rate Sweep:

o

Allow the sample to reach thermal equilibrium.

[¢]

If testing a crosslinked fluid, add the crosslinker and mix as required.

o

Program the viscometer to subject the fluid to a range of shear rates representative of
those experienced in the fracture (e.g., 20 to 200 s™1).[15]

[¢]

Record the shear stress at each shear rate. The apparent viscosity is calculated as the
ratio of shear stress to shear rate.

o Temperature Sweep: Maintain a constant shear rate and vary the temperature over the
expected operational range (e.g., 25°C to 85°C) to observe the fluid's thermal stability.[16]

o Data Analysis: Plot apparent viscosity versus shear rate and viscosity versus temperature.
For non-Newtonian fluids, fit the data to a rheological model (e.g., Power Law, Carreau
model) to obtain parameters for use in simulation.[10]

2.2: Fluid Loss Test

Objective: To measure the rate at which the fracturing fluid leaks off into the permeable rock
matrix, which impacts fracture efficiency and geometry.

Materials and Equipment:

e HPHT fluid loss cell (filter press).

o Filter medium (e.g., ceramic disc or reservoir core wafer).
o Fracturing fluid sample.

e Pressurized nitrogen or CO:2 source.

o Graduated cylinder or balance to measure filtrate.
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Procedure:

o Setup: Saturate the filter medium with brine. Assemble the fluid loss cell with the filter
medium at the bottom.

e Fluid Loading: Pour the prepared fracturing fluid into the cell and place the cell into its
heating jacket.

e Pressurization and Heating: Heat the cell to the target reservoir temperature. Apply a
differential pressure across the filter medium (e.g., 1000 psi) using the pressurized gas
source.

« Filtrate Collection: Open the outlet valve and collect the filtrate that passes through the filter
medium in a graduated cylinder. Record the cumulative filtrate volume at set time intervals
(e.g., 1, 4,9, 16, 25, 36 minutes).

o Data Analysis: Plot the cumulative filtrate volume versus the square root of time. The slope of
this line is related to the fluid loss coefficient (C_w), which quantifies the leak-off rate.
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Figure 2: Hierarchy of Fracture Modeling Approaches
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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